Cas no 773873-90-8 (methyl 5-fluoro-2-(trifluoromethyl)benzoate)

• Product Name: methyl 5-fluoro-2-(trifluoromethyl)benzoate
• CAS No: 773873-90-8
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06203755
• CID: 536168
• PubChem ID: 46311153
• Update Time: 2025-05-26

methyl 5-fluoro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-fluoro-2-(trifluoromethyl)-, methyl ester
• methyl 5-fluoro-2-(trifluoromethyl)benzoate
• 5-fluoro-2-trifluoromethyl-benzoic acid methyl ester
• CS-0098653
• methyl5-fluoro-2-(trifluoromethyl)benzoate
• YFB87390
• FT-0741394
• 773873-90-8
• DTXSID60673219
• AS-36817
• MFCD06203755
• AKOS030628036
• SCHEMBL696154

• MDL： MFCD06203755
• Inchi： 1S/C9H6F4O2/c1-15-8(14)6-4-5(10)2-3-7(6)9(11,12)13/h2-4H,1H3
• InChI Key： KGDQMNVZZNCLBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)OC)F)(F)F

Computed Properties

• Exact Mass: 222.03038
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on methyl 5-fluoro-2-(trifluoromethyl)benzoate

Methyl 5-Fluoro-2-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Methyl 5-fluoro-2-(trifluoromethyl)benzoate, with the CAS number 773873-90-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with a fluorine atom at the 5-position and a trifluoromethyl group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of methyl 5-fluoro-2-(trifluoromethyl)benzoate typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions has made it a preferred choice in the development of bioactive molecules, particularly in the pharmaceutical industry.

One of the most notable applications of methyl 5-fluoro-2-(trifluoromethyl)benzoate is as an intermediate in the synthesis of fluoroquinolone antibiotics. These antibiotics are widely used due to their broad-spectrum activity and efficacy against drug-resistant bacterial strains. Research has shown that the inclusion of fluorine atoms in such compounds enhances their pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its role in pharmaceuticals, methyl 5-fluoro-2-(trifluoromethyl)benzoate has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to withstand harsh environmental conditions makes it suitable for use in agricultural settings where prolonged stability is required. Recent studies have explored its potential as a building block for next-generation pesticides with improved efficacy and reduced environmental toxicity.

The chemical structure of methyl 5-fluoro-2-(trifluoromethyl)benzoate also lends itself to applications in materials science. Its electron-withdrawing groups enhance the compound's ability to act as a stabilizer or additive in polymers and coatings. Researchers have investigated its use in developing high-performance materials for electronic applications, where thermal stability and resistance to degradation are critical.

From a toxicological perspective, methyl 5-fluoro-2-(trifluoromethyl)benzoate has been subjected to rigorous safety assessments to ensure its safe handling and use. Studies have demonstrated that while it exhibits low acute toxicity, proper precautions must be taken during synthesis and application to minimize occupational exposure. Regulatory bodies have established guidelines for its safe handling, emphasizing the importance of personal protective equipment and ventilation systems.

Looking ahead, the demand for methyl 5-fluoro-2-(trifluoromethyl)benzoate is expected to grow as researchers continue to uncover new applications across diverse industries. Ongoing research focuses on optimizing its synthesis pathways, exploring novel functionalization strategies, and evaluating its compatibility with emerging technologies such as green chemistry practices.

In conclusion, methyl 5-fluoro-2-(trifluoromethyl)benzoate stands out as a versatile compound with significant potential across multiple sectors. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key player in the ongoing evolution of modern chemistry.